Cas no 4163-49-9 ((4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate)

(4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate structure
4163-49-9 structure
Product Name:(4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate
CAS No:4163-49-9
MF:C26H21FO7
MW:464.439151525497
CID:1513283
PubChem ID:239091
Update Time:2025-04-21

(4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate Chemical and Physical Properties

Names and Identifiers

    • (4,5-dibenzoyloxy-6-fluorooxan-3-yl) benzoate
    • (4,5-DIBENZOYLOXY-2-FLUORO-OXAN-3-YL) BENZOATE
    • AC1L62EU
    • 2,3,4-O-Tribenzoyl-l-ribopyranosyl fluoride
    • NSC43887
    • AC1Q4OOW
    • 2,3,4-Tri-O-benzoylpentopyranosyl fluoride
    • AR-1D2072
    • (4,5-Dibenzoyloxy-2-Fluoro-Oxan-3-yl Benzoate
    • 2,3,4-Tri-O-benzoylpentopyranosyl fluoride #
    • DTXSID40286129
    • NSC-43887
    • 4163-49-9
    • LVHHCEXZCXPQGX-UHFFFAOYSA-N
    • (4,5-dibenzoyloxy-6-fluorooxan-3-yl) Benzoate
    • Inchi: 1S/C26H21FO7/c27-23-22(34-26(30)19-14-8-3-9-15-19)21(33-25(29)18-12-6-2-7-13-18)20(16-31-23)32-24(28)17-10-4-1-5-11-17/h1-15,20-23H,16H2
    • InChI Key: LVHHCEXZCXPQGX-UHFFFAOYSA-N
    • SMILES: FC1C(C(C(CO1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 464.12713
  • Monoisotopic Mass: 464.12713117g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 695
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 88.1Ų

Experimental Properties

  • PSA: 88.13
  • LogP: 3.98900
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